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Compound of Interest

Compound Name: 1,5-Dichlorohexane

Cat. No.: B3018785

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research
and development environments. The information provided is based on available data and
general safety principles for hazardous chemicals. Due to a lack of comprehensive toxicological
data for 1,5-dichlorohexane, this substance should be handled with extreme caution,
assuming high toxicity. Always consult the most recent Safety Data Sheet (SDS) from your
supplier and adhere to all institutional and regulatory safety protocols.

Introduction

1,5-Dichlorohexane (CAS No. 54305-90-7) is a chlorinated hydrocarbon used as a research
chemical and building block in organic synthesis.[1] As with many halogenated organic
compounds, it is crucial to have a thorough understanding of its potential hazards and to
implement rigorous safety and handling precautions to minimize exposure risks for laboratory
personnel. This guide provides a comprehensive overview of the known properties, safety
protocols, and handling procedures for 1,5-dichlorohexane.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 1,5-dichlorohexane is provided
in the table below. It is important to note that much of this data is computed and should be used
as a reference with this in mind.
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Property Value Source
Molecular Formula CeH12Cl2 [1112][3]
Molecular Weight 155.07 g/mol [11[2][3]
Appearance Clear Liquid [1]
Purity >95% - >98% [11[2]
XLogP3-AA 2.9 [3]
Hydrogen Bond Donor Count 0 [3]
Hydrogen Bond Acceptor

C);untg p 0 13
Rotatable Bond Count 4 [3]
Exact Mass 154.0316058 Da [3]
Monoisotopic Mass 154.0316058 Da [3]
Topological Polar Surface Area 0 A2 [3]
Heavy Atom Count 8 [3]

Hazard Identification and GHS Classification

While specific quantitative toxicological data such as LD50 and LC50 values for 1,5-
dichlorohexane are not readily available in the public domain, the compound is classified with
the following hazards:

o Skin Irritation: Causes skin irritation.
e Eye Irritation: Causes serious eye irritation.
o Respiratory Irritation: May cause respiratory irritation.

Due to the lack of comprehensive toxicological data, it is prudent to handle 1,5-
dichlorohexane as a substance with high acute and chronic toxicity potential.
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Personal Protective Equipment (PPE)

Strict adherence to the use of appropriate personal protective equipment is mandatory when
handling 1,5-dichlorohexane.
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PPE Category Item Specifications

Must provide lateral protection
Eye Protection Safety Goggles and comply with EN166

standards.

To be worn in addition to safety
Face Protection Face Shield goggles, especially when there

is a risk of splashing.

Use gloves made of PVC,
neoprene, or nitrile (Type
EN374). A protective index of
6, indicating a permeation time
of over 480 minutes and a
Hand Protection Chemical-Resistant Gloves thickness of more than 0.3mm,
is recommended. Gloves
should be inspected for wear,
cracks, or contamination
before each use and replaced

as needed.

A lab coat or other protective
clothing should be worn to
prevent skin contact. For larger
Body Protection Protective Clothing quantities or in case of a high
risk of splashing, a chemical-
resistant apron or suit is

recommended.

All work with 1,5-
dichlorohexane should be
conducted in a well-ventilated
area, preferably within a
Respiratory Protection Fume Hood or Respirator chemical fume hood. If the
concentration of airborne
chemicals exceeds exposure
limits, appropriate respiratory

protection must be used.
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First Aid Measures

In the event of exposure to 1,5-dichlorohexane, immediate action is critical.

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. If breathing is difficult,

give oxygen. Obtain medical aid.

Skin Contact

Immediately flush skin with running water for at
least 15 minutes while removing contaminated
clothing and shoes. Wash clothing before reuse.
If skin irritation occurs, get medical

advice/attention.

Eye Contact

Immediately flush open eyes with running water
for at least 15 minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If
eye irritation persists, get medical

advice/attention.

Ingestion

Do NOT induce vomiting without medical
advice. Rinse mouth with water. Never
administer anything by mouth to an unconscious

person. Obtain medical aid immediately.

Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and

maintain the integrity of the chemical.

Handling

e Avoid contact with skin, eyes, and personal clothing.

e Wash hands thoroughly after handling.

e Avoid breathing fumes.
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» Use only with adequate ventilation, preferably in a chemical fume hood.

e Wear suitable protective clothing, gloves, and eye/face protection.

Storage

o Store in a well-ventilated place.

Keep the container tightly closed.

Store locked up.

Store in a cool, dry area away from incompatible substances.

Incompatible materials include strong oxidizing agents and strong bases.

Spill and Fire Response
Spill Response

In the event of a spill, follow a pre-planned emergency procedure.
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Workflow for 1,5-Dichlorohexane Spill Response

Spill Detected

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

Contain the Spill with Inert Absorbent Material

Collect Absorbed Material into a Labeled, Sealable Container

Decontaminate the Spill Area

Dispose of Waste as Hazardous Material

Report the Incident
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Workflow for 1,5-Dichlorohexane Spill Response
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Fire Response

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.

o Specific Hazards: Irritating and toxic fumes and gases, including hydrogen chloride and
carbon monoxide, may be generated during a fire.

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Experimental Protocol: Safe Weighing and Dilution
of 1,5-Dichlorohexane

This protocol outlines a general procedure for safely handling and preparing a solution of 1,5-
dichlorohexane.

Objective: To accurately weigh a specific mass of 1,5-dichlorohexane and dilute it to a target
concentration in a suitable solvent.

Materials:

1,5-dichlorohexane

e Appropriate solvent (e.g., anhydrous dichloromethane)

» Analytical balance

¢ Glass vials with PTFE-lined caps

o Volumetric flasks

» Pipettes and pipette bulbs

o Beakers

e Spatula
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e Waste container for halogenated organic waste

Personal Protective Equipment (PPE):

Safety goggles and face shield

Chemical-resistant gloves (nitrile or neoprene)

Lab coat

Work conducted in a certified chemical fume hood

Procedure:

e Preparation:

[e]

Ensure the chemical fume hood is functioning correctly.

o

Gather all necessary glassware and equipment.

[¢]

Label all vials and flasks clearly.

[¢]

Place a container of absorbent material and a designated halogenated waste container
inside the fume hood.

e Weighing:
o Place a clean, empty vial with its cap on the analytical balance and tare.
o Remove the vial from the balance.

o Inside the fume hood, carefully transfer the desired amount of 1,5-dichlorohexane into
the vial using a clean pipette.

o Securely cap the vial.

o Wipe the exterior of the vial with a cloth lightly dampened with a suitable solvent (e.g.,
ethanol) to remove any external contamination.
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o Place the capped vial back on the analytical balance to obtain the precise mass.

e Dilution:

[e]

Inside the fume hood, carefully uncap the vial containing the 1,5-dichlorohexane.

o Using a clean pipette, transfer the appropriate volume of the chosen solvent into the vial to
dissolve the 1,5-dichlorohexane.

o Gently swirl the vial to ensure complete dissolution.
o Quantitatively transfer the solution to a volumetric flask of the desired final volume.

o Rinse the vial with a small amount of the solvent and add the rinsing to the volumetric
flask. Repeat this step two more times to ensure a complete transfer.

o Add the solvent to the volumetric flask up to the calibration mark.

[e]

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.
e Cleanup:

o All disposable materials that have come into contact with 1,5-dichlorohexane (e.g.,
pipette tips, wipes) must be placed in the designated halogenated waste container.

o Clean all glassware thoroughly.
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Logical Workflow for Safe Handling of 1,5-Dichlorohexane

Review SDS and Conduct Risk Assessment

Prepare Work Area in Fume Hood

Don Appropriate PPE

Perform Chemical Manipulation (e.g., Weighing, Transfer)

Securely Close Primary and Secondary Containers

Decontaminate Work Area

Properly Dispose of Waste

Remove PPE and Wash Hands
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Logical Workflow for Safe Handling
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Disposal Considerations

All waste containing 1,5-dichlorohexane must be treated as hazardous waste.
» Dispose of contents and container to an approved waste disposal plant.
e Do not let the product enter drains, other waterways, or soil.

e Consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.

Conclusion

1,5-Dichlorohexane is a hazardous chemical that requires stringent safety precautions in a
laboratory setting. While comprehensive toxicological data is not readily available, the known
hazards of skin, eye, and respiratory irritation, combined with the general risks associated with
chlorinated hydrocarbons, necessitate handling this compound with the utmost care. By
adhering to the guidelines outlined in this technical guide, including the consistent use of
appropriate personal protective equipment, proper handling and storage techniques, and
established emergency procedures, researchers can minimize their risk of exposure and
ensure a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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